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Compound of Interest

Compound Name: Br-PEG2-CH2CH2Cl

Cat. No.: B8178616

Get Quote

This document provides a detailed protocol for the proper handling and disposal of 1-bromo-2-

(2-(2-chloroethoxy)ethoxy)ethane (Br-PEG2-CH2CH2Cl). As a bifunctional, halogenated

polyethylene glycol (PEG) derivative, this compound requires specialized disposal procedures

to ensure laboratory safety, environmental protection, and regulatory compliance. Adherence to

this guide is essential for all researchers, scientists, and laboratory personnel.

Core Principle: Hazard Identification and
Classification
The fundamental principle guiding the disposal of Br-PEG2-CH2CH2Cl is its classification as

halogenated organic hazardous waste. This classification is dictated by its molecular structure,

which contains both a bromine and a chlorine atom.[1][2]

Why this classification is critical: Standard disposal methods are inadequate and dangerous for

halogenated compounds. For instance, combustion of these materials outside of a specialized

facility can generate highly toxic and corrosive acid gases (e.g., hydrogen bromide, hydrogen

chloride).[3] Therefore, this waste stream must be strictly segregated and managed by licensed

professionals.[4][5]
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While pure polyethylene glycol (PEG) is generally considered to have low toxicity, the presence

of alkyl halides significantly alters the compound's hazard profile, necessitating stringent

disposal protocols.[6] Safety data sheets for structurally similar chemicals indicate that Br-
PEG2-CH2CH2Cl should be handled as, at minimum, a skin and eye irritant.[3][7][8]

Table 1: Chemical Identification of Br-PEG2-CH2CH2Cl

Identifier Value Reference

IUPAC Name

1-bromo-2-(2-(2-
chloroethoxy)ethoxy)ethan
e

[1]

CAS Number 52142-36-6 [1]

Molecular Formula C6H12BrClO2 [1]

| Waste Class | Halogenated Organic Hazardous Waste |[2] |

Pre-Disposal: Safe Handling and Waste
Accumulation
Proper procedure begins the moment the compound is deemed waste. Follow these steps to

ensure safety and compliance during the accumulation phase.

Required Personal Protective Equipment (PPE)
Before handling the waste, always wear the appropriate PPE to prevent exposure.[9]

Gloves: Nitrile or other chemically resistant gloves. Inspect for tears or holes before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Protective Clothing: A standard laboratory coat.

Waste Segregation: A Critical Step
Segregation is the most important step in a laboratory waste management program.[10]
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Designated Container: Br-PEG2-CH2CH2Cl waste must be collected in a container

specifically designated for Halogenated Organic Waste.

Avoid Mixing: Never mix halogenated waste with non-halogenated organic solvents.[2][10]

Doing so contaminates the entire volume, drastically increasing disposal costs and

complexity.

Incompatibilities: Do not mix this waste with incompatible materials such as strong oxidizing

agents, strong acids, or bases, as this could trigger a hazardous reaction.[9]

Waste Container Specifications
The integrity of the waste container is paramount for safe storage and transport.

Material: Use a chemically compatible container, typically a glass bottle or a high-density

polyethylene (HDPE) carboy.

Labeling: The container must be clearly and accurately labeled. The label must include:

The words "Hazardous Waste"

The full chemical name: "Br-PEG2-CH2CH2Cl" or "1-bromo-2-(2-(2-

chloroethoxy)ethoxy)ethane". Do not use abbreviations or formulas.[11]

A clear indication that the contents are "Halogenated Organics".

Condition: The container must be in good condition with a secure, leak-proof screw cap.

Keep the container closed at all times except when actively adding waste.[10][11]

Headspace: Do not fill the container to the top. Leave at least 10% of the volume as empty

headspace to allow for vapor expansion.[11]

Step-by-Step Disposal Protocol
This protocol outlines the procedural flow from waste generation to final handoff for disposal. All

steps involving the transfer of liquid waste should be performed inside a certified chemical fume

hood.
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Step 1: Waste Collection

Carefully pour the waste Br-PEG2-CH2CH2Cl from your experimental apparatus into the

designated, pre-labeled halogenated waste container.

Use a funnel to prevent spills.

If the compound is residual in a container (e.g., an empty stock bottle), rinse the container

with a small amount of a compatible solvent (like ethanol or methanol) and pour the rinsate

into the halogenated waste container.

Step 2: Container Management

Securely fasten the cap on the waste container immediately after adding waste.

Wipe the exterior of the container with a damp cloth or paper towel to remove any external

contamination.

If your institution requires it, log the added volume in a waste log sheet kept near the

container.

Step 3: Temporary Storage (Satellite Accumulation)

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the container is stored in secondary containment (e.g., a chemical-resistant tray or

tub) to contain any potential leaks.[11]

Do not store waste containers on the floor.[11]

Step 4: Arranging Final Disposal

This waste must not be disposed of down the drain or in regular trash.[5][11]
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Disposal must be conducted through your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal contractor.[4][7]

Follow your organization's specific procedures to request a waste pickup, which typically

involves submitting a chemical waste collection form online.

Emergency Procedures: Spills and Decontamination
In the event of a spill, immediate and correct action is crucial.

Small Spills (<100 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite, or a commercial chemical absorbent).[8]

Carefully scoop the absorbent material into a sealable bag or container.

Label the container as "Spill Debris containing Br-PEG2-CH2CH2Cl" and manage it as

halogenated hazardous waste.

Decontaminate the spill surface with soap and water.

Large Spills (>100 mL):

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS emergency line immediately.

Prevent entry into the area until the emergency response team arrives.

Visual Workflow and Best Practices
The following diagram illustrates the complete, compliant disposal workflow for Br-PEG2-
CH2CH2Cl.
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Preparation

Waste Handling (in Fume Hood)

Storage & Disposal

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Select & Label Container
('Halogenated Waste', Full Name)

3. Add Waste to Container

4. Securely Seal Container

5. Clean Exterior & Log Volume

6. Store in Secondary Containment
in Satellite Accumulation Area

7. Request Pickup via EHS/
Licensed Waste Vendor

8. Professional Disposal
(Incineration)

Waste Generated:
Br-PEG2-CH2CH2Cl Fig 1. Disposal workflow for Br-PEG2-CH2CH2Cl.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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